molecular formula C413C2H615N2O3 B1164859 Acipimox-13C2,15N2

Acipimox-13C2,15N2

Cat. No.: B1164859
M. Wt: 158.1
Attention: For research use only. Not for human or veterinary use.
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Description

Acipimox-13C₂,¹⁵N₂ is a stable isotope-labeled analog of Acipimox, a nicotinic acid derivative used clinically to reduce free fatty acid levels by inhibiting lipolysis. The isotopic labeling with two ¹³C and two ¹⁵N atoms enables its use as an internal standard in quantitative mass spectrometry, particularly for pharmacokinetic studies, drug metabolism analysis, and tracer experiments in lipid metabolism research.

Key properties inferred from comparable compounds include:

  • Molecular formula: Likely retains the core structure of Acipimox (C₆H₆N₂O₃) with isotopic substitutions at specific positions.
  • Purity: >95% (HPLC), consistent with standards for isotopic pharmaceuticals .
  • Applications: Metabolic pathway tracing, drug-drug interaction studies, and improving assay accuracy via isotope dilution .

Properties

Molecular Formula

C413C2H615N2O3

Molecular Weight

158.1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Isotopic Comparisons

Compound Molecular Formula Isotopic Positions Molecular Weight Primary Application Purity Method
Acipimox-13C₂,¹⁵N₂ C₆¹³C₂H₆N₂¹⁵N₂O₃ (inferred) ¹³C at two carbons; ¹⁵N at two nitrogens ~210 (estimated) Lipid metabolism studies HPLC, LC-MS
Cefixime-13C,¹⁵N₂ C₁₅¹³CH₁₅N₃¹⁵N₂O₇S₂ ¹³C at one carbon; ¹⁵N at two nitrogens 456.43 Antibiotic reference standard HPLC (>95%)
Allopurinol-13C,¹⁵N₂ C₅¹³CH₃N₄¹⁵N₂O ¹³C at one carbon; ¹⁵N at two nitrogens 154.1 (estimated) Gout drug metabolism studies LC-MS, NMR
Gemcitabine-13C,¹⁵N₂ C₈¹³C₂H₁₁F₂N₃¹⁵N₂O₄ ¹³C at two carbons; ¹⁵N at two nitrogens 307.2 (estimated) Anticancer drug tracing HPLC, ¹H NMR

Key Observations :

  • Isotopic Specificity : Acipimox-13C₂,¹⁵N₂ and Gemcitabine-13C,¹⁵N₂ utilize dual ¹³C labeling, enhancing mass spectrometric detection sensitivity compared to single ¹³C or ¹⁵N labels .
  • Functional Diversity: While Acipimox targets lipid metabolism, Cefixime and Allopurinol serve as antimicrobial and urate-lowering agents, respectively. This reflects the versatility of isotopic labeling across therapeutic areas .

Analytical Techniques

  • Isotopic Purity : Acipimox-13C₂,¹⁵N₂ likely employs LC-MS/MS and NMR for validation, as seen with Glycine-¹³C₂,¹⁵N (RSD <1.5% in isotopic abundance; ) and Cyclic-C’-¹⁵N₂ (97% labeling efficiency; ) .
  • Quantitative Accuracy : Compounds like L-arginine-¹³C₆,¹⁵N₄ () are used in SILAC workflows, emphasizing the need for >98% isotopic enrichment to avoid signal interference—a standard applicable to Acipimox-13C₂,¹⁵N₂ .

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